![molecular formula C8H2F12O4 B1300037 Dodecafluorosuberic acid CAS No. 678-45-5](/img/structure/B1300037.png)
Dodecafluorosuberic acid
Overview
Description
Dodecafluorosuberic acid (CAS No. 678-45-5) is an organic compound with the molecular formula C8H2F12O4 . It belongs to the family of perfluorosulfonic acids.
Molecular Structure Analysis
The molecular structure of this compound consists of eight carbon atoms, two hydrogen atoms, twelve fluorine atoms, and four oxygen atoms . The exact mass of the molecule is 389.9761465 g/mol .
Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 390.08 g/mol . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.
Scientific Research Applications
Thermal Energy Storage
- Dodecanoic Acid in Thermal Applications : Dodecanoic acid has been explored for its potential in latent heat energy storage, particularly in solar thermal applications. Its melting transition makes it a candidate for storing solar energy as heat (Desgrosseilliers et al., 2013).
Chemical Synthesis
- Fluorous Linker in Teichoic Acid Fragments Synthesis : Perfluorooctylpropylsulfonylethanol, a fluorinated compound, has been used as a phosphate protecting group and fluorous linker in the synthesis of teichoic acid fragments, relevant in biological research (Hogendorf et al., 2012).
Fuel Cell Technology
- Perfluorosulfonic Acid Membranes in Fuel Cells : Research by Dow Chemical focused on developing perfluorosulfonic acid membranes for proton-exchange membrane fuel cells. These membranes are critical for proton transport and separation in fuel cells (Eisman, 1990).
Mineral and Material Beneficiation
- Aqueous Magnetic Fluids with Dodecylamine and Lauric Acid : Research by the U.S. Department of the Interior demonstrated the production of water-base magnetic fluids using dodecylamine and lauric acid for mineral and material beneficiation (Khalafalla & Reimers, 1980).
Catalysis
- Cellulose Conversion with Perfluorosulfonic Acid : Aquivion, a perfluorosulfonic acid, has been used as a catalyst to convert cellulose into alkyl glycosides, showcasing the utility in biomass conversion processes (Karam et al., 2017).
Superacidity Research
- Superacidity of Dodecaborate-Based Acids : Dodecaborane acids have been computationally explored for their potential as superstrong Brønsted acids, which can expand the applicability in various chemical processes (Lipping et al., 2015).
Environmental Analysis
- Analysis of Perfluorinated Compounds in Water : A high-throughput strategy for analyzing perfluorinated compounds in various water sources has been reported, highlighting the importance of monitoring environmental pollution (Liang et al., 2020).
Liquid Crystal Technology
- Self-Assembly of Semifluorinated Tapered Monodendrons : The study on semifluorinated dodecyl groups led to the development of supramolecular columnar dendrimers, contributing to advancements in liquid crystal technology (Percec et al., 1996).
Safety and Hazards
Properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6,7,7-dodecafluorooctanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H2F12O4/c9-3(10,1(21)22)5(13,14)7(17,18)8(19,20)6(15,16)4(11,12)2(23)24/h(H,21,22)(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYCPVKMFWNBDPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H2F12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369821 | |
Record name | Perfluorooctanedioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
678-45-5 | |
Record name | Perfluorooctanedioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00369821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluorooctanedioic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does Dodecafluorosuberic acid interact with Human Serum Albumin (HSA) and what are the implications of this interaction?
A1: this compound (DFSA) exhibits a weaker binding affinity to HSA compared to other Per- and Polyfluoroalkyl Substances (PFAS) like Perfluorononanoic acid (PFNA). The binding constant for DFSA with HSA at 298 K is 1.52 × 103 L·mol−1 []. This interaction is primarily driven by hydrophobic interactions and is characterized as an endothermic process []. The primary binding site for DFSA on HSA is located in subdomain IIA [].
Q2: What is the relative binding affinity of DFSA to HSA compared to other PFAS studied in the research?
A2: The research indicates that DFSA has the lowest binding affinity to HSA among the six PFAS studied. The binding affinity order from strongest to weakest is: PFNA > Perfluoro-2,5-dimethyl-3,6-dioxanonanoic Acid (HFPO-TA) > Perfluorooctanoic Acid (PFOA) > Perfluoro-3,6,9-trioxadecanoic Acid (PFO3DA) > Perfluoroheptanoic Acid (PFHpA) > DFSA [].
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